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Compound of Interest

Compound Name: Mercuric iodide

Cat. No.: B147996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the quantification of ammonia in

aqueous samples using Nessler's reagent. This colorimetric method is a well-established,

sensitive, and reliable technique suitable for various research and development applications.

Principle
The quantification of ammonia by Nessler's method is based on the reaction of ammonia with

Nessler's reagent, which is an alkaline solution of potassium tetraiodomercurate(II) (K₂[HgI₄]).

In the presence of ammonia, this reagent forms a distinct yellow-to-brown colored colloidal

suspension of mercuric ammono-basic iodide (Hg₂ONH₂I).[1][2] The intensity of the resulting

color is directly proportional to the concentration of ammonia in the sample and can be

quantified spectrophotometrically by measuring the absorbance at a wavelength between 410

and 425 nm.[3][4]

Quantitative Performance Data
The Nessler's reagent method offers high sensitivity and a linear response over a defined

concentration range. The performance characteristics are summarized in the table below.
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Parameter Value References

Detection Range 0.02 - 5.0 mg/L NH₃-N [3][5]

0.05 - 1.0 mg/L NH₃-N (EPA

Method 350.2)
[6]

Wavelength of Max.

Absorbance
410 - 425 nm [3][4]

Linearity (R²) > 0.99 [7][8][9]

Limit of Detection (LOD) 0.025 mg/L [8]

Limit of Quantification (LOQ) 0.10 mg/L [8]

Experimental Protocol
This protocol is a comprehensive guide for the quantification of ammonia. For samples with

potential interfering substances, a preliminary distillation step is highly recommended.

Reagents and Materials
Nessler's Reagent: (Caution: Highly toxic and corrosive). Dissolve 100 g of mercuric iodide
(HgI₂) and 70 g of potassium iodide (KI) in a minimal amount of ammonia-free water.

Separately, dissolve 160 g of sodium hydroxide (NaOH) in 500 mL of ammonia-free water,

cool the solution, and then slowly add the mercuric iodide-potassium iodide mixture to the

NaOH solution with constant stirring. Dilute to 1 liter with ammonia-free water. Store in a

dark, well-stoppered bottle.[6]

Ammonia-Free Water: Prepare by distillation or by passing distilled water through an ion-

exchange column.

Rochelle Salt Solution (Potassium Sodium Tartrate): Dissolve 50 g of potassium sodium

tartrate (KNaC₄H₄O₆·4H₂O) in 100 mL of ammonia-free water. Boil to remove any traces of

ammonia and adjust the final volume to 100 mL.[10] This solution is used to prevent the

precipitation of calcium and magnesium ions.[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/specs/39_1929863302_NESSLERSREAGENT(FORDETECTIONOFAMMONIAANDAMMONIUMSALT)_868740.pdf
https://www.erunwas.com/news-detail/id-222.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6468971/
https://www.cdhfinechemical.com/images/product/specs/39_1929863302_NESSLERSREAGENT(FORDETECTIONOFAMMONIAANDAMMONIUMSALT)_868740.pdf
https://www.researchgate.net/publication/272050360_Comparison_Study_on_Measuring_Ammonia_and_Nitrogen_in_Surface_Water_by_Flow_Injection_and_Nessler's_Reagent
https://pdfs.semanticscholar.org/f6f2/57c5b4ddea3844e3ac132f7c99feeb2b5e02.pdf
https://www.rsc.org/suppdata/d3/dt/d3dt01705b/d3dt01705b1.pdf
https://giovannelli-lab-protocols.readthedocs.io/en/latest/wetbench_geochem_ammonia_determination/
https://www.rsc.org/suppdata/d3/dt/d3dt01705b/d3dt01705b1.pdf
https://www.rsc.org/suppdata/d3/dt/d3dt01705b/d3dt01705b1.pdf
https://www.benchchem.com/product/b147996?utm_src=pdf-body
https://www.benchchem.com/product/b147996?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6468971/
https://images.hach.com/asset-get.download-en.jsa?id=7639983746
https://www.cdhfinechemical.com/images/product/specs/39_1929863302_NESSLERSREAGENT(FORDETECTIONOFAMMONIAANDAMMONIUMSALT)_868740.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ammonia Standard Stock Solution (1000 mg/L NH₃-N): Dissolve 3.819 g of anhydrous

ammonium chloride (NH₄Cl), previously dried at 100°C for one hour, in ammonia-free water

and dilute to 1000 mL.

Ammonia Standard Working Solutions: Prepare a series of working standards by diluting the

stock solution with ammonia-free water to cover the expected concentration range of the

samples.

Spectrophotometer

Glassware: Volumetric flasks, pipettes, graduated cylinders, and cuvettes.

Sample Preparation (with Distillation)
For samples containing interfering substances such as chlorine, hardness (calcium and

magnesium), iron, sulfides, and various organic compounds, a preliminary distillation step is

necessary to isolate the ammonia.[6][11]

Take a 500 mL sample and adjust the pH to 9.5 with a borate buffer.

Set up a distillation apparatus.

Distill the sample, collecting the distillate in a flask containing 50 mL of 0.04 N H₂SO₄.

Collect approximately 200 mL of distillate.

Neutralize the distillate with NaOH and bring the volume to 500 mL with ammonia-free water.

Standard Curve Preparation
Pipette 50 mL of each ammonia standard working solution into separate 100 mL volumetric

flasks.

Prepare a blank by adding 50 mL of ammonia-free water to a 100 mL volumetric flask.

To each flask, add 1 mL of Rochelle salt solution and mix well.

Add 1 mL of Nessler's reagent to each flask and mix thoroughly.
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Allow the color to develop for 10-20 minutes.[3]

Measure the absorbance of each standard at 425 nm against the blank.

Plot a calibration curve of absorbance versus ammonia concentration (mg/L).

Sample Analysis
Take 50 mL of the pre-treated sample (or an appropriate aliquot diluted to 50 mL with

ammonia-free water) and place it in a 100 mL volumetric flask.

Add 1 mL of Rochelle salt solution and mix.

Add 1 mL of Nessler's reagent and mix.

Allow the color to develop for 10-20 minutes.

Measure the absorbance at 425 nm against a blank prepared with ammonia-free water.

Determine the ammonia concentration in the sample from the standard curve.

Calculation
The concentration of ammonia-nitrogen (mg/L) in the original sample is calculated as follows:

mg/L NH₃-N = (A x B) / V

Where:

A = Concentration of NH₃-N from the calibration curve (mg/L)

B = Final volume of the diluted sample (mL)

V = Initial volume of the sample taken for analysis (mL)

Interferences
Several substances can interfere with the Nessler's method. The table below lists common

interferences and methods for their mitigation.[7][11]
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Interfering Substance Mitigation Method

Calcium and Magnesium (Hardness)
Addition of Rochelle salt solution or a mineral

stabilizer.

Iron, Sulfide Causes turbidity; remove by distillation.

Chlorine
Dechlorinate with sodium thiosulfate before

distillation.

Aromatic and Aliphatic Amines, Aldehydes,

Alcohols

Causes off-colors or turbidity; remove by

distillation.

Methanol Can cause a positive interference.[7]

Visualized Workflows and Pathways
Experimental Workflow
The following diagram illustrates the overall experimental workflow for ammonia quantification

using Nessler's reagent.
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Experimental workflow for ammonia quantification.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b147996?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of the Nessler Reaction
This diagram outlines the chemical principle and the logical steps involved in the formation of

the colored complex.

Ammonia (NH₃)
in Sample

Yellow-Brown Colored Complex
(Hg₂ONH₂I)

 reacts with

Nessler's Reagent
(K₂[HgI₄] in KOH)

 provides reagent for
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Measurement
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 determines
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Principle of the Nessler reaction for ammonia detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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